Cas no 868666-12-0 ((S)-2-Methyl-4,4,4-trifluorobutyric acid)

• Product Name: (S)-2-Methyl-4,4,4-trifluorobutyric acid
• CAS No: 868666-12-0
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• CID: 5866628
• PubChem ID: 7019026
• Update Time: 2025-10-29

(S)-2-Methyl-4,4,4-trifluorobutyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyl-4,4,4-trifluorobutyric acid
• (2S)-4,4,4-trifluoro-2-methylbutanoic acid
• OBUKEMPWKGDRJV-VKHMYHEASA-N
• starbld0025110
• SCHEMBL12885928
• EN300-6505759
• (S)-4,4,4-Trifluoro-2-methylbutanoic acid
• 868666-12-0

• Inchi： 1S/C5H7F3O2/c1-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)/t3-/m0/s1
• InChI Key： OBUKEMPWKGDRJV-VKHMYHEASA-N
• SMILES： C(O)(=O)[C@@H](C)CC(F)(F)F

Computed Properties

• Exact Mass: 156.03981395g/mol
• Monoisotopic Mass: 156.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on (S)-2-Methyl-4,4,4-trifluorobutyric acid

(S)-2-Methyl-4,4,4-Trifluorobutyric Acid: A Comprehensive Overview

Introduction to (S)-2-Methyl-4,4,4-Trifluorobutyric Acid

(S)-2-Methyl-4,4,4-Trifluorobutyric Acid, also known by its CAS number 868666-12-0, is a fluorinated organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to the central carbon atom of a butyric acid backbone. The (S) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Structural Features and Chemical Properties

The molecular structure of (S)-2-Methyl-4,4,4-Trifluorobutyric Acid consists of a four-carbon chain with a carboxylic acid group at one end and a trifluoromethyl group at the other. The presence of three fluorine atoms in the trifluoromethyl group imparts unique electronic and steric properties to the molecule. Fluorine's high electronegativity enhances the acidity of the carboxylic acid group, making this compound more acidic compared to its non-fluorinated counterparts. Additionally, the steric hindrance introduced by the trifluoromethyl group influences the molecule's conformation and reactivity.

Synthesis and Production Methods

The synthesis of (S)-2-Methyl-4,4,4-Trifluorobutyric Acid involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach is through the fluorination of an intermediate compound using electrophilic fluorination techniques. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production methods with higher enantiomeric excesses. These methods are critical for applications requiring high purity and specific stereochemical configurations.

Applications in Drug Discovery and Development

(S)-2-Methyl-4,4,4-Trifluorobutyric Acid has found extensive use in drug discovery due to its unique chemical properties. The trifluoromethyl group acts as an electron-withdrawing substituent, enhancing the bioavailability and stability of drug candidates. Recent studies have highlighted its role in designing inhibitors for various enzyme targets, including kinases and proteases. Its ability to modulate pharmacokinetic properties makes it a valuable tool in medicinal chemistry.

Role in Materials Science and Nanotechnology

Beyond pharmaceutical applications, (S)-2-Methyl-4,4,4-Trifluorobutyric Acid is also utilized in materials science for synthesizing advanced polymers and nanoparticles. The fluorinated moiety contributes to improved thermal stability and mechanical properties of polymer matrices. Researchers have explored its use in creating biocompatible materials for medical devices and tissue engineering applications.

Environmental Impact and Safety Considerations

Despite its wide-ranging applications, understanding the environmental impact of (S)-2-Methyl-4,4,4-Trifluorobutyric Acid is crucial for sustainable practices. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. Regulatory frameworks are increasingly focusing on minimizing emissions during production and ensuring safe disposal practices.

Future Directions and Research Opportunities

The future of (S)-2-Methyl-4,4,4-Trifluorobutyric Acid lies in exploring novel synthetic pathways that enhance efficiency while reducing environmental footprint. Additionally, research into its interactions with biological systems at molecular levels could unlock new therapeutic applications. Collaborative efforts between academia and industry will be essential for driving innovation in this field.

Conclusion

(S)-2-Methyl-4,4,4-Trifluorobutyric Acid stands as a testament to the potential of fluorinated compounds in modern science and technology. Its versatile properties make it an invaluable tool across diverse disciplines while highlighting the need for responsible use to ensure long-term sustainability.